N-(4-chlorobenzyl)ethane-1,2-diamine
Cat. No. B3143788
M. Wt: 184.66 g/mol
InChI Key: NENSJZAMDSIIJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04642345
Procedure details
p-Chlorobenzyl chloride, 32 g. (0.2 mole), was added dropwise to 60 g. (1.0 mole) of ethylenediamine heated at 80°. The solution was stirred at 80° overnight and then the excess amine was distilled in vacuo. The residue was triturated with i-PrOH to yield 32 g. of crude product. This material was dissolved in water, basified with dilute NaOH and the solution extracted with CH2Cl2. The combined extracts were dried (K2CO3) and concentrated in vacuo to an oil. The latter was distilled and the material boiling at 93°-95°/0.06 mm Hg was collected to yield 14.5 g. of the desired product, the identity of which was confirmed by examination of the NMR spectrum.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Cl)=[CH:4][CH:3]=1.[CH2:10]([NH2:13])[CH2:11][NH2:12].[OH-].[Na+]>O>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][NH:12][CH2:11][CH2:10][NH2:13])=[CH:4][CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C(CCl)C=C1
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Step Two
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Name
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Quantity
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1 mol
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Type
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reactant
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Smiles
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C(CN)N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at 80° overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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(0.2 mole), was added dropwise to 60 g
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DISTILLATION
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Type
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DISTILLATION
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Details
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the excess amine was distilled in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was triturated with i-PrOH
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CUSTOM
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Type
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CUSTOM
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Details
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to yield 32 g
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EXTRACTION
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Type
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EXTRACTION
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Details
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the solution extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined extracts were dried (K2CO3)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo to an oil
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DISTILLATION
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Type
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DISTILLATION
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Details
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The latter was distilled
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CUSTOM
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Type
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CUSTOM
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Details
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the material boiling at 93°-95°/0.06 mm Hg was collected
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CUSTOM
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Type
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CUSTOM
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Details
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to yield 14.5 g
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
